Cas no 2229155-59-1 (tert-butyl N-1-(2-methoxy-5-nitrophenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-methoxy-5-nitrophenyl)-2-oxoethylcarbamate
• CAS No: 2229155-59-1
• MF: C₁₄H₁₈N₂O₆
• MW: 310.302524089813
• CID: 6526895
• PubChem ID: 165779951
• Update Time: 2025-06-15

tert-butyl N-1-(2-methoxy-5-nitrophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-methoxy-5-nitrophenyl)-2-oxoethylcarbamate
• 2229155-59-1
• EN300-1896693
• tert-butyl N-[1-(2-methoxy-5-nitrophenyl)-2-oxoethyl]carbamate

• Inchi： 1S/C14H18N2O6/c1-14(2,3)22-13(18)15-11(8-17)10-7-9(16(19)20)5-6-12(10)21-4/h5-8,11H,1-4H3,(H,15,18)
• InChI Key： JOJNENVEYOJXJC-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=C(C=CC=1OC)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.11648630g/mol
• Monoisotopic Mass: 310.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-1-(2-methoxy-5-nitrophenyl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-1-(2-methoxy-5-nitrophenyl)-2-oxoethylcarbamate (CAS No. 2229155-59-1) in Modern Chemical Biology and Medicinal Chemistry

The compound Tert-butyl N-1-(2-methoxy-5-nitrophenyl)-2-oxoethylcarbamate, identified by its CAS number 2229155-59-1, represents a significant advancement in the field of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The presence of functional groups such as the nitro group and the methoxy group on the aromatic ring, coupled with the carbamate moiety, endows this compound with unique chemical properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of aromatic nitro compounds in medicinal chemistry, particularly in the development of novel anticancer agents. The electron-withdrawing nature of the nitro group enhances the reactivity of the aromatic ring, making it susceptible to various chemical transformations that can be exploited for therapeutic purposes. In particular, derivatives of nitroaromatics have shown remarkable efficacy in inhibiting key enzymes involved in tumor progression. The 2-methoxy-5-nitrophenyl moiety in Tert-butyl N-1-(2-methoxy-5-nitrophenyl)-2-oxoethylcarbamate is a testament to this trend, as it provides a stable aromatic core that can be modified further to enhance binding affinity and selectivity.

The carbamate group in this compound serves as a critical pharmacophore, contributing to its ability to interact with biological targets. Carbamates are known for their versatility in drug design, often serving as intermediates in the synthesis of more complex molecules. The tert-butyl group further stabilizes the carbamate moiety, preventing unwanted hydrolysis and ensuring prolonged biological activity. This structural feature is particularly advantageous in the development of long-acting pharmaceuticals, where metabolic stability is a key consideration.

In the realm of drug discovery, Tert-butyl N-1-(2-methoxy-5-nitrophenyl)-2-oxoethylcarbamate has been explored for its potential role in modulating enzyme activity. Specifically, research has indicated that this compound may interfere with the function of enzymes such as kinases and phosphodiesterases, which are often overexpressed in cancer cells. By inhibiting these enzymes, the compound could disrupt signaling pathways that promote cell proliferation and survival. Preliminary computational studies have suggested that the nitro group and the methoxy group play crucial roles in binding to these target enzymes, thereby enhancing the compound's pharmacological profile.

Moreover, the synthesis of Tert-butyl N-1-(2-methoxy-5-nitrophenyl)-2-oxoethylcarbamate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has allowed researchers to streamline the process, making it more efficient and scalable. This progress underscores the importance of innovative synthetic methodologies in advancing pharmaceutical research.

Recent advancements in biocatalysis have also opened new avenues for exploring derivatives of this compound. Enzymatic approaches have enabled researchers to modify specific functional groups while maintaining overall structural integrity. This has led to the identification of novel analogs with enhanced biological activity and reduced toxicity. Such findings are particularly encouraging for future clinical applications, where safety and efficacy are paramount.

The role of computational modeling in drug design cannot be overstated. Molecular docking studies have been instrumental in understanding how Tert-butyl N-1-(2-methoxy-5-nitrophenyl)-2-oxoethylcarbamate interacts with biological targets at the molecular level. These studies have provided valuable insights into binding affinities, enzyme inhibition kinetics, and potential side effects. By integrating experimental data with computational predictions, researchers can optimize lead compounds more effectively, reducing attrition rates during drug development.

In conclusion, Tert-butyl N-1-(2-methoxy-5-nitrophenyl)-2-oxoethylcarbamate (CAS No. 2229155-59-1) stands out as a promising candidate for further exploration in chemical biology and medicinal chemistry. Its unique structural features, coupled with recent advancements in synthetic and computational methodologies, make it an attractive molecule for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics.